Cas no 96803-56-4 (5-(Methoxymethyl)benzo[b]thiophene)

• Product Name: 5-(Methoxymethyl)benzo[b]thiophene
• CAS No: 96803-56-4
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 2107453
• Update Time: 2023-08-03

5-(Methoxymethyl)benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)Benzo[b]thiophene
• 5-Methoxymethylbenzo[b]thiophene
• 5-methoxymethyl benzo[b]thiophene
• MQLGWLTZVQVWRV-UHFFFAOYSA-N
• 5-Methoxymethylbenzo [b]thiophene
• Benzo[b]thiophene, 5-(methoxymethyl)-
• 5-(Methoxymethyl)benzo[b]thiophene

• Inchi： 1S/C10H10OS/c1-11-7-8-2-3-10-9(6-8)4-5-12-10/h2-6H,7H2,1H3
• InChI Key： MQLGWLTZVQVWRV-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(COC)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 37.5